Cas no 949635-91-0 (N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide)
N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 949635-91-0
- N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
- Z90744501
- EN300-26592879
- AKOS034682446
- AB00785869-01
-
- Inchi: 1S/C17H20BrN3OS/c1-10-9-13(5-7-15(10)18)21-16(22)8-6-14-11(2)19-17(23-4)20-12(14)3/h5,7,9H,6,8H2,1-4H3,(H,21,22)
- InChI Key: RTGONENFLOKIPA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C)NC(CCC1=C(C)N=C(N=C1C)SC)=O
Computed Properties
- Exact Mass: 393.05105g/mol
- Monoisotopic Mass: 393.05105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 80.2Ų
N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26592879-0.05g |
N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide |
949635-91-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
Introduction to N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS No. 949635-91-0)
N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 949635-91-0, represents a convergence of advanced synthetic methodologies and biological activity exploration. Its unique chemical framework, incorporating both aromatic and heterocyclic moieties, positions it as a promising candidate for further investigation in drug discovery and development.
The structural composition of N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide is meticulously designed to interact with biological targets in a specific manner. The presence of a bromine substituent at the 4-position of the phenyl ring enhances its potential for further functionalization, while the pyrimidine core introduces a scaffold that is frequently explored for its pharmacological properties. This combination makes the compound an intriguing subject for medicinal chemists aiming to develop novel therapeutic agents.
In recent years, there has been a surge in research focused on identifying new molecular entities that can modulate biological pathways associated with various diseases. The compound N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide aligns with this trend, as its structure suggests potential interactions with enzymes and receptors involved in critical physiological processes. For instance, the pyrimidine moiety is known to be a key component in many bioactive molecules, particularly those targeting inflammatory and metabolic disorders.
The synthesis of N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide involves multiple steps that showcase the expertise of modern organic chemistry. The process typically begins with the preparation of the pyrimidine derivative, followed by its coupling with the phenylacetonitrile precursor under appropriate conditions. The introduction of the bromine and methylsulfanyl groups further refines the molecule's properties, enhancing its suitability for biological evaluation.
The pharmacological potential of this compound has not gone unnoticed by the scientific community. Several studies have highlighted its ability to interact with specific targets, leading to promising results in preclinical models. For example, research has indicated that derivatives of this class may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. This aligns with broader efforts to develop targeted therapies that offer improved efficacy and reduced side effects compared to traditional treatments.
The development of such compounds often involves high-throughput screening (HTS) methodologies to rapidly assess their biological activity. N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide has been subjected to various screening assays to evaluate its interaction with potential drug targets. These assays have provided valuable insights into its mechanism of action and have guided further optimization efforts. The results from these studies suggest that this compound may have applications in treating conditions such as inflammation and metabolic disorders.
In addition to its pharmacological relevance, N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide also serves as a valuable tool for chemical biology research. Its well-defined structure allows researchers to probe questions related to molecular recognition and drug-receptor interactions. By studying how this compound binds to its targets, scientists can gain a deeper understanding of the underlying biology and develop more effective drugs based on these insights.
The future prospects for N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide are bright, given the ongoing interest in innovative therapeutic strategies. As research continues to uncover new biological pathways and targets, compounds like this one will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for patients worldwide.
949635-91-0 (N-(4-bromo-3-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)